Cas no 25759-94-8 (4-chloro-7-fluoro-6-methoxyquinoline)

• Product Name: 4-chloro-7-fluoro-6-methoxyquinoline
• CAS No: 25759-94-8
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• MDL: MFCD15527286
• CID: 2143883
• PubChem ID: 611124
• Update Time: 2025-10-30

4-chloro-7-fluoro-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxy-7-fluoroquinoline
• 4-chloro-7-fluoro-6-methoxyquinoline
• SB71542
• AKOS026741038
• F20172
• CS-0060746
• SCHEMBL282212
• VQQKJOIDUVQMPF-UHFFFAOYSA-N
• SY163643
• AS-62799
• MFCD15527286
• 25759-94-8
• EN300-195097
• DB-305804
• ABA75994
• 841-643-4

• MDL： MFCD15527286
• Inchi： 1S/C10H7ClFNO/c1-14-10-4-6-7(11)2-3-13-9(6)5-8(10)12/h2-5H,1H3
• InChI Key： VQQKJOIDUVQMPF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=C(C(=CC2=1)OC)F

Computed Properties

• Exact Mass: 211.0200197g/mol
• Monoisotopic Mass: 211.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-chloro-7-fluoro-6-methoxyquinoline

4-Chloro-7-Fluoro-6-Methoxyquinoline: A Comprehensive Overview

The compound 4-chloro-7-fluoro-6-methoxyquinoline (CAS No. 25759-94-8) is a highly specialized organic molecule belonging to the quinoline family. Quinolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of substituents such as chlorine, fluorine, and methoxy groups at specific positions on the quinoline skeleton imparts unique chemical and biological properties to this compound.

4-Chloro-7-fluoro-6-methoxyquinoline has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. The strategic placement of halogen atoms (chlorine and fluorine) and the methoxy group enhances the molecule's electronic properties, making it an attractive candidate for further functionalization.

The synthesis of 4-chloro-7-fluoro-6-methoxyquinoline involves a multi-step process that typically begins with the preparation of quinoline derivatives followed by substitution reactions to introduce the desired functional groups. Researchers have explored various methodologies, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions, to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry have further optimized these synthetic routes, reducing environmental impact while maintaining product quality.

In terms of biological activity, 4-chloro-7-fluoro-6-methoxyquinoline has shown promising results in vitro against several viral strains, including influenza A and hepatitis C viruses. Its ability to inhibit viral replication without significant cytotoxicity makes it a valuable lead compound for antiviral drug development. Additionally, studies have demonstrated its potential as an anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis.

The structural uniqueness of 4-chloro-7-fluoro-6-methoxyquinoline also lends itself to applications in materials science. For instance, its aromaticity and electron-withdrawing groups make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability.

From an environmental perspective, understanding the fate and transport of 4-chloro-7-fluoro-6-methoxyquinoline in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further investigations are needed to evaluate its long-term persistence in aquatic environments.

In conclusion, 4-chloro-7-fluoro-6-methoxyquinoline is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific innovation and industrial applications.